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Abstract

Potassium octanoate (CAS 764-71-6), the potassium salt of octanoic acid, is a versatile
compound with significant applications across various scientific and industrial domains.[1][2]
This technical guide provides an in-depth overview of its chemical and physical properties,
synthesis, and key applications, with a particular focus on its emerging roles in biomedical
research and drug development. This document details its involvement in critical biological
processes such as ghrelin octanoylation and the modulation of intestinal health through AMP-
activated protein kinase (AMPK) signaling and the mitigation of oxidative stress. Detailed
experimental protocols and visual representations of signaling pathways are provided to
facilitate further research and application development.

Chemical and Physical Properties

Potassium octanoate is a white to off-white, crystalline powder that is soluble in water.[2] It is
also known by several synonyms, including potassium caprylate and potassium n-octanoate.[3]
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Property Value Reference
Chemical Formula CsH15KO2 [3]
Molecular Weight 182.30 g/mol [3]
CAS Number 764-71-6 [3]
Appearance White Po oﬁ-w.hite powder or 2]
crystalline solid
Boiling Point 239.3 °C at 760 mmHg [3]
Melting Point 16.5°C [3]

Solubility in Water

Soluble. One source indicates
0.068 g/100 g at 20°C, while
another suggests it is

essentially miscible.

[4]115]

Solubility in Organic Solvents

Freely soluble in alcohol,
chloroform, ether, carbon
disulfide, petroleum ether, and

glacial acetic acid.

[4]

pKa (of octanoic acid)

~4.89

LogP (octanoic acid)

3.05

Synthesis

Potassium octanoate is typically synthesized through the neutralization of octanoic acid with a

potassium base, such as potassium hydroxide.

General Laboratory Synthesis Protocol

¢ Dissolution: Dissolve octanoic acid in a suitable solvent, such as ethanol.

o Neutralization: Slowly add a stoichiometric amount of potassium hydroxide solution in the

same solvent to the octanoic acid solution while stirring. The reaction is exothermic.
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» Precipitation/Crystallization: The potassium octanoate salt will precipitate out of the solution.
The process can be aided by cooling the reaction mixture.

« |solation: The precipitate is collected by filtration.

 Purification: The collected solid is washed with a cold solvent to remove any unreacted
starting materials and then dried under vacuum to yield pure potassium octanoate.

Applications in Research and Drug Development

Potassium octanoate has garnered significant interest in the scientific community for its diverse
biological activities and potential therapeutic applications.

Role in Ghrelin Octanoylation

Ghrelin, an orexigenic peptide hormone, requires octanoylation at its third serine residue for its
biological activity. This post-translational modification is catalyzed by the enzyme ghrelin O-
acyltransferase (GOAT). Potassium octanoate serves as a source of the octanoy! group in this
crucial reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7821990?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13436
https://cymitquimica.com/cas/764-71-6/
https://www.bocsci.com/product/potassium-octanoate-cas-764-71-6-76728.html
https://www.guidechem.com/encyclopedia/potassium-octoate-dic355655.html
https://www.industrialchemicals.gov.au/sites/default/files/NA114%20Public%20Report%20PDF.pdf
https://www.benchchem.com/product/b7821990#potassium-octanoate-cas-number-764-71-6
https://www.benchchem.com/product/b7821990#potassium-octanoate-cas-number-764-71-6
https://www.benchchem.com/product/b7821990#potassium-octanoate-cas-number-764-71-6
https://www.benchchem.com/product/b7821990#potassium-octanoate-cas-number-764-71-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7821990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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